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Comparison of Picoxystrobin Residues in Crops

. Matrix / MRL Half-life Terminal Source |
Crop /| Commodity . .
Sample Type (ppm) (Days) Residue (ppm) Region
Oriental Melon Whole Fruit Not 3.4-37 Not Specified [1]
Specified
Watermelon Whole Fruit 0.05 1.43-3.71 <0.001 [2]
(China)
Watermelon Flesh 0.05 Not <0.001 [2]
(China) Specified
Vegetable, Fruiting,  Commodity 0.70 Not Not Applicable [3]
Group 8-10 Applicable
Vegetable, Commodity 0.30 Not Not Applicable [3]
Cucurbit, Group 9 Applicable
Potato Tuber, Wet 0.10 Not Not Applicable [3]
Peel Applicable
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. Matrix / MRL Half-life Terminal Source /
Crop | Commodity . .
Sample Type (ppm) (Days) Residue (ppm) Region
Tree Nut, Group 14- Commodity 0.08 Not Not Applicable [3]
12 Applicable

Experimental Protocols for Residue Analysis

Researchers use robust methods to extract, purify, and quantify picoxystrobin residues. Below are protocols

from key studies:

¢ Analysis in Oriental Melon (GC-ECD/GC-MS) [1]:

o Extraction: A 20 g homogenized sample is shaken with 100 mL of acetonitrile. Then, 15 g of
sodium chloride (NacCl) is added, and the mixture is shaken mechanically for 30 minutes and
centrifuged.

o Clean-up: An aliquot of the extract is evaporated to dryness. The residue is dissolved in n-
hexane and purified using a Florisil Solid-Phase Extraction (SPE) cartridge. The analyte is
eluted with an acetone/n-hexane mixture (10:90, v/v).

o Instrumentation: Analysis is performed using Gas Chromatography with an Electron
Capture Detector (GC-ECD). Confirmation of field-incurred residues is done using GC-Mass
Spectrometry (GC-MS).

o Method Performance: The method showed recovery rates of 87.7—-101.5% and a relatively low
Limit of Quantification (LOQ) of 0.01 mg/kg.

¢ Analysis in Watermelon (QuEChERS/RRLC-MS/MS) [2]:

o Extraction & Clean-up: The study employed the QUEChERS method, which integrates
extraction and clean-up into a streamlined process.

o Instrumentation: Determination was done using Rapid Resolution Liquid Chromatography
coupled with Tandem Mass Spectrometry (RRLC-MS/MS).

o Method Performance: This method demonstrated average recoveries of 89.4—102.6% and an
even lower LOQ of 0.001 mg/kg for watermelon flesh.

The following diagram illustrates the general workflow for determining pesticide residues in crops,

synthesizing the key steps from the protocols above.
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Key Insights for Researchers

¢ Dissipation Kinetics: Picoxystrobin dissipates relatively quickly in fruiting vegetables. The half-lives
observed in oriental melon and whole watermelon are short (1.4-3.7 days) [1] [2], indicating a non-
persistent profile in these crops under the studied conditions.
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¢ Risk Assessment: Studies concluded that when picoxystrobin is applied according to
recommended dosages, the resulting terminal residues pose no health risk to consumers. This
assessment is based on hazard quotients that consider body weight, commodity consumption, and
the acceptable daily intake (ADI) of the compound [1] [2].

¢ Regulatory Landscape: Maximum Residue Limits (MRLS) are crop-specific and can vary by region.
For instance, the MRL for "Vegetable, fruiting, group 8-10" in the U.S. is 0.70 ppm [3], while China
has set the MRL for watermelon at 0.05 ppm [2]. This highlights the importance of checking local
regulations for the target crop and market.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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